Cas no 934541-31-8 (TAK-901)

TAK-901 structure
TAK-901 structure
Product Name:TAK-901
CAS No:934541-31-8
MF:C28H32N4O3S
MW:504.643685340881
MDL:MFCD18782651
CID:822530
PubChem ID:16124208
Update Time:2024-10-26

TAK-901 Chemical and Physical Properties

Names and Identifiers

    • TAK901
    • TAK-901
    • 5-(3-(Ethylsulfonyl)phenyl)-3,8-dimethyl-N-(1-methylpiperidin-4-yl)-9H-pyrido[2,3-b]indole-7-carboxamide
    • 5-(3-ethylsulfonylphenyl)-3,8-dimethyl-N-(1-methylpiperidin-4-yl)-9H-pyrido[2,3-b]indole-7-carboxamide
    • 5-[3-(Ethylsulfonyl)phenyl]-3,8-dimethyl-N-(1-methyl-4-piperidinyl)-9H-pyrido[2,3-b]indole-7-carboxamide
    • PACLITAXEL C
    • 5-[3-(Ethylsulfonyl)phenyl]-3,8-dimethyl-N-(1-methyl-4-piperidinyl)-9H-pyrido[2,3-b]indole-7-carboxamide (ACI)
    • TAK 901
    • NCGC00346645-05
    • GLXC-03276
    • NSC803712
    • HY-12201
    • WKDACQVEJIVHMZ-UHFFFAOYSA-N
    • SB19309
    • CHEMBL3544932
    • DB12756
    • EX-A874
    • J-516603
    • HMS3656F17
    • SMR004701282
    • SW220051-1
    • MFCD18782651
    • NSC762151
    • AC-32836
    • NS00072151
    • SCHEMBL645679
    • NSC-762151
    • DB-044972
    • SDCCGSBI-0654430.P001
    • AS-19385
    • UNII-DM9UIR23R7
    • MLS006010174
    • AKOS005266666
    • 5-[3-(ethanesulfonyl)phenyl]-3,8-dimethyl-N-(1-methylpiperidin-4-yl)-9H-pyrido[2,3-b]indole-7-carboxamide
    • NCGC00346645-01
    • CCG-269734
    • 934541-31-8
    • Z2037281050
    • s2718
    • BRD-K01683783-001-02-6
    • 9H-PYRIDO(2,3-B)INDOLE-7-CARBOXAMIDE, 5-(3-(ETHYLSULFONYL)PHENYL)-3,8-DIMETHYL-N-(1-METHYL-4-PIPERIDINYL)-
    • DM9UIR23R7
    • Q27276478
    • DTXSID70583097
    • CS-0243
    • NCGC00346645-04
    • NSC-803712
    • NCGC00346645-03
    • MDL: MFCD18782651
    • Inchi: 1S/C28H32N4O3S/c1-5-36(34,35)21-8-6-7-19(14-21)23-15-22(28(33)30-20-9-11-32(4)12-10-20)18(3)26-25(23)24-13-17(2)16-29-27(24)31-26/h6-8,13-16,20H,5,9-12H2,1-4H3,(H,29,31)(H,30,33)
    • InChI Key: WKDACQVEJIVHMZ-UHFFFAOYSA-N
    • SMILES: O=C(C1C(C)=C2C(C3C(N2)=NC=C(C)C=3)=C(C2C=C(S(CC)(=O)=O)C=CC=2)C=1)NC1CCN(C)CC1

Computed Properties

  • Exact Mass: 504.22000
  • Monoisotopic Mass: 504.21951207g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 6
  • Complexity: 884
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Density: 1.33
  • Boiling Point: 761.7±60.0°C at 760 mmHg
  • PSA: 107.03000
  • LogP: 6.21100

TAK-901 Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H317
  • Warning Statement: P280
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

TAK-901 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
DC Chemicals
DC11370-100 mg
TAK-901
934541-31-8 >98%
100mg
$750.0 2022-02-28
DC Chemicals
DC11370-250 mg
TAK-901
934541-31-8 >98%
250mg
$1500.0 2022-02-28
DC Chemicals
DC11370-1 g
TAK-901
934541-31-8 >98%
1g
$3000.0 2022-02-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T126322-10mg
TAK-901
934541-31-8 ≥98%
10mg
¥1544.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T126322-1mg
TAK-901
934541-31-8 ≥98%
1mg
¥293.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T126322-50mg
TAK-901
934541-31-8 ≥98%
50mg
¥4531.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T126322-5mg
TAK-901
934541-31-8 ≥98%
5mg
¥926.90 2023-08-31
TRC
T004920-5mg
TAK-901
934541-31-8
5mg
$ 236.00 2023-04-16
TRC
T004920-50mg
TAK-901
934541-31-8
50mg
$ 1832.00 2023-04-16
S e l l e c k ZHONG GUO
S2718-5mg
TAK-901
934541-31-8 99.83%
5mg
¥1388.63 2023-09-15

TAK-901 Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ,  Dichloromethane ;  30 min, rt
1.2 Reagents: Sodium bicarbonate ;  basified
Reference
Pyrido[2,3-b]indole derivatives as kinase inhibitors and their preparation and use in the treatment of diseases
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ,  Dichloromethane ;  30 min, rt
Reference
Polymorphs of 5-(3-(ethylsulfonyl)phenyl)-3,8-dimethyl-N-(1-methylpiperidin-4-yl)-9H-pyrido[2,3-b]indole-7-carboxamide for disease treatment
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
Reference
Polymorphs of 5-(3-(ethylsulfonyl)phenyl)-3,8-dimethyl-n-(1-methylpiperidin-4-yl)-9h-pyrido[2,3-b]indole-7-carboxamide and methods of use therefor
, United States, , ,

Production Method 4

Reaction Conditions
Reference
Polymorphs of hydrochloride salt of 5-(3-(ethylsulfonyl)phenyl)-3,8-dimethyl-N-(1-methylpiperidin-4-yl)-9H-pyrido[2,3-b]indole-7-carboxamide to treat a diseases involving kinase activity
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: 1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: N-Methyl-2-pyrrolidone ;  2 h, 20 - 30 °C
1.2 Reagents: Potassium hydroxide Solvents: Water ;  rt
Reference
Integrated Cross-Coupling Strategy for an α-Carboline-Based Aurora B Kinase Inhibitor
Mineno, Masahiro; Sera, Misayo; Ueda, Tsuyoshi; Mizufune, Hideya; Zanka, Atsuhiko; et al, Journal of Organic Chemistry, 2015, 80(3), 1564-1568

Production Method 6

Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ,  Dichloromethane ;  30 min, rt
Reference
Preparation of pyridoindoles as kinase inhibiting compounds for treating and preventing kinase-associated diseases
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Triethylamine ,  O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ;  2 d, rt
Reference
Preparation of pyridoindoles as kinase inhibitors
, United States, , ,

Production Method 8

Reaction Conditions
Reference
Preparation of pyridoindoles as kinase inhibiting compounds for treating and preventing kinase-associated diseases
, World Intellectual Property Organization, , ,

TAK-901 Raw materials

TAK-901 Preparation Products

TAK-901 Related Literature

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.